Cas no 208254-30-2 (2-{6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-ylsulfanyl}acetamide)
2-{6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-ylsulfanyl}acetamide
- 2-((6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-yl)thio)acetamide
- Acetamide, 2-[[6-amino-4-(4-bromophenyl)-3,5-dicyano-2-pyridinyl]thio]-
- ChemDiv1_000332
- AKOS000551011
- F0291-0505
- HMS587P02
- 2-{[6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-yl]sulfanyl}acetamide
- SR-01000395615
- 2-[6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-yl]sulfanylacetamide
- EU-0034312
- SR-01000395615-1
- 208254-30-2
-
- Inchi: 1S/C15H10BrN5OS/c16-9-3-1-8(2-4-9)13-10(5-17)14(20)21-15(11(13)6-18)23-7-12(19)22/h1-4H,7H2,(H2,19,22)(H2,20,21)
- InChI Key: YHLODLJPHXUGPK-UHFFFAOYSA-N
- SMILES: C(N)(=O)CSC1=NC(N)=C(C#N)C(C2=CC=C(Br)C=C2)=C1C#N
Computed Properties
- Exact Mass: 386.97894g/mol
- Monoisotopic Mass: 386.97894g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 155Ų
Experimental Properties
- Density: 1.72±0.1 g/cm3(Predicted)
- Boiling Point: 666.8±55.0 °C(Predicted)
- pka: 14.97±0.40(Predicted)
2-{6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0291-0505-2μmol |
2-{[6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-yl]sulfanyl}acetamide |
208254-30-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0291-0505-5μmol |
2-{[6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-yl]sulfanyl}acetamide |
208254-30-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0291-0505-1mg |
2-{[6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-yl]sulfanyl}acetamide |
208254-30-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0291-0505-2mg |
2-{[6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-yl]sulfanyl}acetamide |
208254-30-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0291-0505-3mg |
2-{[6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-yl]sulfanyl}acetamide |
208254-30-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0291-0505-4mg |
2-{[6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-yl]sulfanyl}acetamide |
208254-30-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0291-0505-5mg |
2-{[6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-yl]sulfanyl}acetamide |
208254-30-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 |
2-{6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-ylsulfanyl}acetamide Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 2-{6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-ylsulfanyl}acetamide
Introduction to Compound with CAS No. 208254-30-2 and Product Name: 2-{6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-ylsulfanyl}acetamide
The compound with the CAS number 208254-30-2 and the product name 2-{6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-ylsulfanyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including amino, bromophenyl, dicyano, and sulfanyl substituents, makes it a versatile scaffold for further chemical modifications and biological evaluations.
Recent research in the domain of heterocyclic compounds has highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. The specific structure of 2-{6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-ylsulfanyl}acetamide positions it as a promising candidate for investigating its pharmacological properties. The combination of an amino group and sulfanyl moiety enhances its reactivity, allowing for diverse chemical transformations that can be tailored to target specific biological pathways.
One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. The pyridine core of 2-{6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-ylsulfanyl}acetamide is particularly well-suited for interacting with the active sites of kinases due to its ability to form hydrogen bonds and hydrophobic interactions. This interaction can be further modulated by the presence of the bromophenyl group, which can serve as a pivot point for designing more selective inhibitors.
Moreover, the dicyano substituents on the pyridine ring introduce electron-withdrawing effects that can influence the electronic properties of the molecule. This feature is particularly useful in fine-tuning the binding affinity and selectivity of the compound towards its target proteins. In vitro studies have already demonstrated that derivatives of this class exhibit promising activity against several kinases, suggesting their potential as lead compounds for further development.
The sulfanyl group in 2-{6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-ylsulfanyl}acetamide also contributes to its chemical diversity. Sulfanyl-containing compounds are known for their ability to undergo various reactions, including nucleophilic substitution and metal coordination, which can be exploited for designing complex molecular architectures. This flexibility makes it an attractive scaffold for medicinal chemists looking to develop novel drugs with tailored properties.
In addition to its kinase inhibition potential, this compound has shown promise in other therapeutic areas. For instance, recent studies have explored its activity against bacterial pathogens. The structural features of 2-{6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-ylsulfanyl}acetamide may enable it to disrupt essential bacterial processes or interfere with microbial biofilm formation. Such activities are critical in addressing the growing challenge of antibiotic resistance.
The synthesis of 2-{6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-ylsulfanyl}acetamide involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as cross-coupling reactions and palladium catalysis, has been instrumental in achieving the desired molecular structure efficiently. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for introducing additional functional groups or modifications.
As research progresses, computational methods are increasingly being employed to predict and optimize the properties of such compounds. Molecular modeling techniques can help identify key interactions between 2-{6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-ylsulfanyl}acetamide and biological targets, providing valuable insights into its mechanism of action. These computational approaches complement experimental studies by offering a rapid and cost-effective way to screen large libraries of compounds.
The development of new pharmaceutical agents is often a lengthy and complex process that requires extensive testing to ensure safety and efficacy. However, compounds like 2-{6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-ylsulfanyl}acetamide offer a starting point for generating more refined molecules through iterative design and optimization cycles. By leveraging structural insights from initial studies, researchers can rapidly refine lead compounds into viable drug candidates.
In conclusion,208254-30-2 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of an amino group,bromophenyl, dicyano substituents,and sulfanyl moiety makes it a versatile scaffold for further chemical modifications and biological evaluations. As research continues to uncover new applications for this compound,it is likely to play an important role in the development of novel therapeutic agents that address unmet medical needs.
208254-30-2 (2-{6-amino-4-(4-bromophenyl)-3,5-dicyanopyridin-2-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)